Cas no 65920-89-0 (1-(Piperidin-4-yl)propan-2-ol)

• Product Name: 1-(Piperidin-4-yl)propan-2-ol
• CAS No: 65920-89-0
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD13183989
• CID: 397108
• PubChem ID: 12920044
• Update Time: 2025-06-26

1-(Piperidin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• a-methyl-4-Piperidineethanol
• 1-(Piperidin-4-yl)propan-2-ol

• MDL： MFCD13183989
• Inchi： 1S/C8H17NO/c1-7(10)6-8-2-4-9-5-3-8/h7-10H,2-6H2,1H3
• InChI Key： GHQBJLLYEHMIQT-UHFFFAOYSA-N
• SMILES： OC(C)CC1CCNCC1

Additional information on 1-(Piperidin-4-yl)propan-2-ol

1-(Piperidin-4-yl)propan-2-ol: A Comprehensive Overview

1-(Piperidin-4-yl)propan-2-ol, also known by its CAS number 65920-89-0, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in pharmaceuticals, agrochemicals, and specialty chemicals. The molecule consists of a piperidine ring attached to a propanol group, creating a structure that exhibits interesting chemical properties and reactivity.

The synthesis of 1-(Piperidin-4-yl)propan-2-ol typically involves multi-step processes, often utilizing nucleophilic substitution or reduction reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production. Researchers have explored various catalysts, including transition metal catalysts and enzymes, to optimize the synthesis pathway. These developments highlight the importance of green chemistry principles in modern organic synthesis.

In terms of applications, 1-(Piperidin-4-yl)propan-2-ol has shown promise in the pharmaceutical industry as a building block for bioactive molecules. Its ability to form hydrogen bonds and participate in various chemical transformations makes it an ideal candidate for drug design. Recent studies have demonstrated its role in the development of antiviral agents and anticancer drugs. For instance, derivatives of this compound have been tested for their ability to inhibit viral replication and induce apoptosis in cancer cells.

Beyond pharmaceuticals, 1-(Piperidin-4-yl)propan-2-ol has found applications in agrochemicals, particularly as a precursor for herbicides and fungicides. Its structural versatility allows for the creation of compounds with broad-spectrum activity against pests and pathogens. Recent research has focused on improving the bioavailability and environmental safety of these agrochemicals, ensuring sustainable agricultural practices.

The chemical properties of 1-(Piperidin-4-y